Cas no 330200-93-6 (N-(2-benzoyl-4-methylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide)

• Product Name: N-(2-benzoyl-4-methylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• CAS No: 330200-93-6
• MF: C₂₅H₂₀N₂O₄
• MW: 412.437306404114
• CID: 6001223
• PubChem ID: 3661887
• Update Time: 2025-05-20

N-(2-benzoyl-4-methylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-4-methylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• Benzamide, N-(2-benzoyl-4-methylphenyl)-4-(2,5-dioxo-1-pyrrolidinyl)-
• AKOS024575715
• Oprea1_603998
• 330200-93-6
• F0327-0377

• Inchi： 1S/C25H20N2O4/c1-16-7-12-21(20(15-16)24(30)17-5-3-2-4-6-17)26-25(31)18-8-10-19(11-9-18)27-22(28)13-14-23(27)29/h2-12,15H,13-14H2,1H3,(H,26,31)
• InChI Key： KIZKMKNBXLRAMZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C(=O)C1=CC=CC=C1)(=O)C1=CC=C(N2C(=O)CCC2=O)C=C1

Computed Properties

• Exact Mass: 412.14230712g/mol
• Monoisotopic Mass: 412.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.329±0.06 g/cm3(Predicted)
• Boiling Point: 628.0±55.0 °C(Predicted)
• pka: 12.43±0.70(Predicted)

Additional information on N-(2-benzoyl-4-methylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide

Recent Advances in the Study of N-(2-benzoyl-4-methylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide (CAS: 330200-93-6)

N-(2-benzoyl-4-methylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide (CAS: 330200-93-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications. The compound's molecular structure, which includes a benzoyl group, a methylphenyl moiety, and a dioxopyrrolidinyl benzamide, suggests potential interactions with various biological targets, making it a promising candidate for drug development.

Recent research has focused on the synthesis and optimization of N-(2-benzoyl-4-methylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves the yield and purity of the compound. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions and subsequent functional group transformations to achieve the desired product. This advancement is critical for scaling up production and facilitating further biological evaluations.

In addition to synthetic improvements, the biological activity of N-(2-benzoyl-4-methylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide has been investigated in the context of cancer therapy. A preclinical study demonstrated its potent inhibitory effects on specific kinase enzymes involved in tumor proliferation. The compound exhibited nanomolar IC50 values against several cancer cell lines, including breast and lung cancer, suggesting its potential as a targeted therapy. Mechanistic studies revealed that the compound induces apoptosis through the activation of caspase pathways, further supporting its anticancer properties.

Another area of interest is the compound's potential application in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience explored its ability to modulate protein aggregation, a hallmark of conditions such as Alzheimer's and Parkinson's diseases. The researchers found that N-(2-benzoyl-4-methylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide effectively reduced the formation of amyloid-beta plaques in vitro, highlighting its neuroprotective potential. These findings open new avenues for developing therapies targeting protein misfolding disorders.

Despite these promising results, challenges remain in the development of N-(2-benzoyl-4-methylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further optimization to improve its metabolic stability. Researchers are currently exploring prodrug strategies and formulation enhancements to address these limitations. Additionally, toxicological evaluations are underway to ensure the compound's safety profile before advancing to clinical trials.

In conclusion, N-(2-benzoyl-4-methylphenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide (CAS: 330200-93-6) represents a versatile molecule with significant potential in drug discovery. Its applications in oncology and neurodegenerative diseases, coupled with recent advancements in synthesis and biological evaluation, underscore its importance in chemical biology research. Future studies will likely focus on overcoming current limitations and translating these findings into clinically viable therapies.